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Mechanism of Action and Receptor Profile

Roxindole is a dopaminergic and serotonergic agent. The table below summarizes its affinity (pKi) and

efficacy at various human receptors, based on a study of the recombinant receptors [1].

Receptor Affinity (pKi) Agonist Efficacy (Emax, % relative to native agonist)

5-HT1A 9.42 59.6% (Partial Agonist)

Dopamine D3 8.93 30.0% (Partial Agonist)

Dopamine D2 8.55 10.5% (Weak Partial Agonist)

Dopamine D4 8.23 35.1% (Partial Agonist)

5-HT1D 7.05 13.7% (Weak Agonist)

5-HT1B 6.00 27.1% (Weak Agonist)

Roxindole also acts as a serotonin reuptake inhibitor (IC₅₀ = 1.4 nM) and has been reported to act as a 5-

HT2A receptor antagonist [2] [3].
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This receptor profile is visualized in the following diagram, which shows roxindole's primary mechanisms

and their functional consequences.

Roxindole's primary mechanisms of action and associated clinical effects.

Clinical Development and Applications

Roxindole was originally developed for schizophrenia, but its antipsychotic efficacy in trials was only

modest [2]. It was unexpectedly found to produce potent and rapid antidepressant and anxiolytic effects,

leading to its further investigation for the treatment of major depression, obsessive-compulsive disorder,

and panic disorder [2] [4]. It has also been studied for Parkinson's disease and prolactinoma [2]. The drug

has been discontinued in Phase 3 clinical trials and was never marketed [2] [4].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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